Cas no 845729-46-6 (3-Morpholinone, 4-(3-methyl-4-nitrophenyl)-)

845729-46-6 structure
Product Name:3-Morpholinone, 4-(3-methyl-4-nitrophenyl)-
CAS No:845729-46-6
Molecular Formula:C11H12N2O4
Molecular Weight:236.223982810974
CID:1824600
PubChem ID:17982603
3-Morpholinone, 4-(3-methyl-4-nitrophenyl)- Properties
Names and Identifiers
-
- 3-Morpholinone, 4-(3-methyl-4-nitrophenyl)-
- SCHEMBL2945030
- 845729-46-6
- DA-02450
- 4-(3-methyl-4-nitrophenyl)morpholin-3-one
- JJRFBGIAVNATPY-UHFFFAOYSA-N
-
- InChIKey: JJRFBGIAVNATPY-UHFFFAOYSA-N
- Inchi: InChI=1S/C11H12N2O4/c1-8-6-9(2-3-10(8)13(15)16)12-4-5-17-7-11(12)14/h2-3,6H,4-5,7H2,1H3
- SMILES: CC1=C(C=CC(=C1)N2CCOCC2=O)[N+](=O)[O-]
Computed Properties
- Exact Mass: 236.07970687g/mol
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Rotatable Bond Count: 1
- Monoisotopic Mass: 236.07970687g/mol
- Heavy Atom Count: 17
- Complexity: 315
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 1.1
- Topological Polar Surface Area: 75.4Ų
3-Morpholinone, 4-(3-methyl-4-nitrophenyl)- Related Literature
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Jian Hao,Yu Yang,Jiupeng Zhao,Xusong Liu,Frank Endres,Caixia Chi,Binsheng Wang,Yao Li Nanoscale, 2017,9, 8481-8488
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Jing Liu,Dianming Li,Xiaofeng Liu,Jie Zhou,Hong Zhao,Nü Wang,Zhimin Cui,Jie Bai,Yong Zhao New J. Chem., 2021,45, 22123-22132
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Jing Zhou,Dongrong Cai,Qingbo Xu,Yanyan Zhang,Feiya Fu,Hongyan Diao,Xiangdong Liu RSC Adv., 2018,8, 24458-24463
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5. Front cover
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Thomas G. Meikle,Janet Newman,Thomas S. Peat,Charlotte E. Conn,Calum J. Drummond Nanoscale, 2017,9, 754-763
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Naoto Tanibata,Masahiro Tatsumisago J. Mater. Chem. A, 2017,5, 25025-25030
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Leipeng Li,Feng Qin,Zhiguo Zhang CrystEngComm, 2019,21, 3256-3263
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10. Anti-steatotic and anti-inflammatory roles of syringic acid in high-fat diet-induced obese mice†Ju Ri Ham,Hae-In Lee,Ra-Yeong Choi,Mi-Ok Sim,Kwon-Il Seo Food Funct., 2016,7, 689-697
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